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Compound of Interest

Compound Name:
5-Chlorothiophene-2-sulfonyl

chloride

Cat. No.: B142095 Get Quote

An In-Depth Technical Guide to the Material Safety Data Sheet for 5-Chlorothiophene-2-
sulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data sheet (MSDS) for 5-
Chlorothiophene-2-sulfonyl chloride, a critical reagent in pharmaceutical and agrochemical

synthesis. Beyond a simple recitation of safety data, this document delves into the practical

implications of the compound's properties, offering insights to ensure its safe and effective use

in a research and development setting.

Chemical Identity and Significance
5-Chlorothiophene-2-sulfonyl chloride, identified by CAS number 2766-74-7, is a

sulfonylthiophene derivative with the molecular formula C₄H₂Cl₂O₂S₂.[1][2][3] Its utility in

organic synthesis is significant, particularly as an intermediate in the creation of complex

molecules.[2] Notably, it is a key building block in the preparation of Notch-1-sparing γ-

secretase inhibitors, which are under investigation for the treatment of Alzheimer's disease.[4]

[5][6] Its application also extends to the development of sulfonamide-based drugs and

functionalized polymers in materials science.[2]
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Identifier Value

CAS Number 2766-74-7[7][8]

Molecular Formula C₄H₂Cl₂O₂S₂[1][2]

Molecular Weight 217.09 g/mol [3]

Synonyms
5-Chloro-2-thiophenesulfonyl chloride, 2-Chloro-

5-chlorosulfonylthiophene[1][7]

Hazard Identification and Risk Mitigation
According to the 2012 OSHA Hazard Communication Standard, 5-Chlorothiophene-2-
sulfonyl chloride is classified as a hazardous chemical.[7] The primary hazard is its corrosive

nature, causing severe skin burns and eye damage.[1][7][9]

Hazard Classification:

Skin Corrosion/Irritation: Category 1B[1][7]

Serious Eye Damage/Eye Irritation: Category 1[1][7]

The signal word for this chemical is "Danger".[1][7] A key hazard not otherwise classified is that

it reacts violently with water.[7]

Diagram 1: Hazard Mitigation Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1134803&productDescription=5-CHLROTHIOPHENE-2-SULFONYL+1G&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR5379_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11348~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2013:41:06~~5-Chlorothiophene-2-sulfonyl%20chloride~~
https://www.chemimpex.com/products/45006
https://www.sigmaaldrich.com/HK/zh/product/aldrich/544272
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11348~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2013:41:06~~5-Chlorothiophene-2-sulfonyl%20chloride~~
https://www.fishersci.com/store/msds?partNumber=AAA1134803&productDescription=5-CHLROTHIOPHENE-2-SULFONYL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b142095?utm_src=pdf-body
https://www.benchchem.com/product/b142095?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1134803&productDescription=5-CHLROTHIOPHENE-2-SULFONYL+1G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11348~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2013:41:06~~5-Chlorothiophene-2-sulfonyl%20chloride~~
https://www.fishersci.com/store/msds?partNumber=AAA1134803&productDescription=5-CHLROTHIOPHENE-2-SULFONYL+1G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chlorothiophene-2-sulfonyl-chloride
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11348~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2013:41:06~~5-Chlorothiophene-2-sulfonyl%20chloride~~
https://www.fishersci.com/store/msds?partNumber=AAA1134803&productDescription=5-CHLROTHIOPHENE-2-SULFONYL+1G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11348~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2013:41:06~~5-Chlorothiophene-2-sulfonyl%20chloride~~
https://www.fishersci.com/store/msds?partNumber=AAA1134803&productDescription=5-CHLROTHIOPHENE-2-SULFONYL+1G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11348~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2013:41:06~~5-Chlorothiophene-2-sulfonyl%20chloride~~
https://www.fishersci.com/store/msds?partNumber=AAA1134803&productDescription=5-CHLROTHIOPHENE-2-SULFONYL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1134803&productDescription=5-CHLROTHIOPHENE-2-SULFONYL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Recognition

Personal Protective Equipment (PPE) Engineering Controls

Safe Handling Practices

Corrosive

GlovesGoggles/Face ShieldLab Coat

Reacts with Water

Moisture-Free EnvironmentAvoid Inhalation/Contact

Fume Hood Eyewash Station Safety Shower

Safe Handling Practices

Click to download full resolution via product page

Caption: A workflow diagram illustrating the mitigation of primary hazards associated with 5-
Chlorothiophene-2-sulfonyl chloride.

First-Aid Measures: An Immediate Response
Protocol
In the event of exposure, immediate action is critical. The following steps are based on

established safety protocols.

Table 2: Emergency First-Aid Procedures
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Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

[1][7] Seek immediate medical attention.[1][7]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes.[1][7] Seek immediate medical

attention.[1][7]

Inhalation

Move the exposed person to fresh air.[1][7] If not

breathing, provide artificial respiration.[1][7]

Seek immediate medical attention.[1][7]

Ingestion

Do NOT induce vomiting.[1] Rinse mouth with

water.[10] If the person is conscious, have them

drink plenty of water; milk may be given

afterward.[1] Seek immediate medical attention.

[1]

Fire-Fighting and Accidental Release Measures
Fire-Fighting
While 5-Chlorothiophene-2-sulfonyl chloride has a high flash point of 113 °C (235.4 °F), it is

combustible.[7][8]

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

chemical foam.[7]

Hazardous Combustion Products: In a fire, this compound may emit toxic fumes, including

carbon monoxide, carbon dioxide, sulfur oxides, and hydrogen chloride gas.[7][10]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1][7]

Accidental Release
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Proper containment and cleanup are essential to prevent environmental contamination and

further exposure.

Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment.[1][7]

Containment and Cleanup: For spills, sweep up the material and place it into a suitable,

labeled container for disposal.[1][7] Avoid creating dust. For larger spills, contain the spillage

using bunding.[10] Do not discharge into drains or rivers.[10]

Handling, Storage, and Stability
Handling
Handle this compound only in a well-ventilated area, preferably in a chemical fume hood.[10]

Avoid direct contact with the substance, and do not breathe in dust or vapors.[1][10] Always

wash hands thoroughly after handling.[8]

Storage
Store in a cool, dry, and well-ventilated area in a tightly sealed container.[1][10] This material is

moisture-sensitive and should be stored under an inert atmosphere, such as argon.[1][10]

Stability and Reactivity
5-Chlorothiophene-2-sulfonyl chloride is stable under normal conditions.[10] However, it is

incompatible with strong bases and strong oxidizing agents.[7][10] It also reacts violently with

water.[7] Avoid exposure to heat, moist air, and humidity.[10]

Exposure Controls and Personal Protection
Engineering Controls
Ensure adequate ventilation, especially in confined areas. Eyewash stations and safety

showers should be in close proximity to the workstation.[7]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.[11]
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Skin Protection: Wear impervious gloves and protective clothing to prevent skin contact.[11]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate filter.[11]

Diagram 2: Personal Protective Equipment (PPE) Protocol

Required PPE

Goggles

Eye Protection

Face Shield

Gloves

Skin Protection

Lab Coat

Respirator Respiratory Protection
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Caption: A diagram outlining the essential personal protective equipment for handling 5-
Chlorothiophene-2-sulfonyl chloride.

Physical and Chemical Properties
Table 3: Physical and Chemical Data
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Property Value

Physical State Solid[1][7]

Appearance Light yellow to colorless[1][2][7]

Odor Pungent[1][7]

Melting Point 25 - 28 °C (77 - 82.4 °F)[2][7]

Boiling Point 80 - 82 °C (176 - 179.6 °F) @ 1 mmHg[7]

Flash Point 113 °C (235.4 °F)[7]

Density 1.623 g/mL at 25 °C[3][4]

Solubility in Water Not miscible[4][5]

Toxicological and Ecological Information
Toxicological Information
The toxicological properties of 5-Chlorothiophene-2-sulfonyl chloride have not been fully

investigated.[7] The primary health hazards are due to its corrosive nature, which can cause

severe burns to the skin and eyes.[1][7] Ingestion can cause severe swelling and damage to

the delicate tissues of the esophagus and stomach.[1]

Ecological Information
There is limited information available on the ecological effects of this compound. It is not

expected to persist in the environment and is likely to be mobile due to its volatility.[1][7] It is

advised not to empty this chemical into drains.[7]

Disposal Considerations
Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste. Disposal should be in accordance with federal, state, and local environmental

regulations. It is recommended to dispose of this material and its container at a licensed

hazardous-waste disposal facility.
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Conclusion
5-Chlorothiophene-2-sulfonyl chloride is a valuable reagent in chemical synthesis but

demands careful handling due to its corrosive and water-reactive properties. A thorough

understanding and implementation of the safety protocols outlined in this guide are paramount

for researchers and scientists. By adhering to these guidelines, the risks associated with this

compound can be effectively managed, ensuring a safe and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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